Cas no 518-82-1 (Emodin)

• Product Name: Emodin
• CAS No: 518-82-1
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• MDL: MFCD00001207
• CID: 37962
• PubChem ID: 3220
• Update Time: 2025-08-04

Emodin Chemical and Physical Properties

Names and Identifiers

• Emodin
• 1,3,8-Trihydroxy-6-methylanthraquinone
• 6-Methyl-1,3,8-trihydroxyanthraquinone
• emodin from frangula bark
• 2-CHLOROPYRIDINE-3-BORONIC ACID
• EMODIN(P)
• EMODIN(P) PrintBack
• EMODIN(RG)
• Frangula emodin
• 1,3,8-trihydroxy-6-methyl-9,10-anthraquinone
• 1,3,8-TRIHYDROXY-6-METHYL-9-10-ANTHRACENEDIONE
• 1,3,8-Trihydroxy-6-methylanthracene-9,10-dione
• 1,3,8-Tri-hydroxy-6-methyl-anthra-quinone
• Alatinone
• Archin
• Ecdyson
• Emdin
• EMODIN 99
• EMODINE
• EMODOL
• schuttgelb
• 1,3,8-Trihydroxy-6-methyl-9,10-anthracenedione
• 1,3,8-Tri­hydroxy-6-methyl­anthra­quinone
• 6-Methyl-1,3,8-tri­hydroxy­anthra­quinone
• Frangula-emodin
• Frangulic acid
• Rheum emodin
• C.I. 75440
• C.I. Natural Yellow 14
• [ "1", "3", "8-Trihydroxy-6-methylanthraquinone" ]
• 1
• 3-Methyl-1,6,8-trihydroxyanthraquinone
• Persian Berry Lake
• 9,10-Anthracenedione, 1,3,8-trihydroxy-6-methyl-
• 4,5,7-Trihydroxy-2-methylanthraquinone
• NS
• MLS000563068
• ConMedNP.2906
• MLS001066370
• 1,3,8-Trihydroxy 6-methyl 9,10-anthraquinone
• Dataset-S1.56
• MLS004257392
• SMR000326798
• MLSMR
• MLS006011712
• ConMedNP.2907
• 518-82-1
• ConMedNP.2908
• Giant knotweed emodin

• MDL： MFCD00001207
• Inchi： 1S/C15H10O5/c1-6-2-8-12(10(17)3-6)15(20)13-9(14(8)19)4-7(16)5-11(13)18/h2-5,16-18H,1H3
• InChI Key： RHMXXJGYXNZAPX-UHFFFAOYSA-N
• SMILES： CC1C=C2C(C(C3C(C2=O)=CC(O)=CC=3O)=O)=C(O)C=1

Computed Properties

• Exact Mass: 270.05300
• Monoisotopic Mass: 270.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Formal charge: 0
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• Functional 3D ring Count: 3
• isomeric RMSD: 0.6
• CID conformational isomer Count: 1
• Topological Polar Surface Area: 94.8
• Topological Polar Surface Area: 94.8
• Surface Charge: 0
• XLogP3: 2.7
• Tautomer Count: 135
• Functional 3D Donor Count: 3
• Rotatable Bond Count: 0
• Molecular Weight: 270.24

Experimental Properties

• Color/Form: Orange needle crystal
• Density: 1.3280 (rough estimate)
• Melting Point: 253-257 ºC
• Boiling Point: 373.35°C (rough estimate)
• Flash Point: 322.8 °C
• Refractive Index: 1.5000 (estimate)
• Solubility: DMSO: soluble
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• PSA: 94.83000
• LogP: 1.88720
• Odor: Orange crystals
• Sensitiveness: Light,Air sensitive
• Merck: 3561
• Solubility: Soluble in ethanol, slightly soluble in ether, chloroform, benzene, insoluble in water. Soluble in caustic soda aqueous solution and sodium carbamate aqueous solution, showing cherry red color in ammonia solution

Emodin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-10-23
• RTECS：CB7920600
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Anthraquinones
• Naphthoquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds